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Compound of Interest

Compound Name: Dansyl asparagine

CAS No.: 1100-23-8

Cat. No.: B104610

Get Quote

This guide provides a comprehensive technical overview of Dansyl L-Asparagine, a fluorescent

derivative of the amino acid asparagine. Intended for researchers, scientists, and professionals

in drug development, this document delves into the core chemical properties, reactivity, and

diverse applications of this versatile molecule. The content is structured to provide not only

foundational knowledge but also actionable insights for laboratory applications, grounded in

established scientific principles and supported by relevant literature.

Unveiling the Molecular Architecture: The Chemical
Structure of Dansyl Asparagine
Dansyl asparagine is a molecule resulting from the covalent linkage of the fluorescent dansyl

group (5-(dimethylamino)naphthalene-1-sulfonyl) to the primary amine of the amino acid L-

asparagine. This union fundamentally alters the spectroscopic properties of asparagine,

rendering it highly fluorescent while retaining the core structural features of the parent amino

acid.
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The systematic IUPAC name for Dansyl L-asparagine is (2S)-4-amino-2-[[5-

(dimethylamino)naphthalen-1-yl]sulfonylamino]-4-oxobutanoic acid[1]. Its molecular formula is

C₁₆H₁₉N₃O₅S, with a corresponding molecular weight of 365.4 g/mol [1].

The structure is characterized by the naphthalene ring system of the dansyl moiety, which is

the fluorophore responsible for its spectroscopic properties. The dimethylamino group at the 5-

position of the naphthalene ring acts as an electron-donating group, playing a crucial role in the

molecule's fluorescent characteristics. The sulfonyl group is linked to the alpha-amino group of

the asparagine residue, forming a stable sulfonamide bond.

Caption: Chemical structure of Dansyl L-Asparagine.

Synthesis and Physicochemical Properties
The synthesis of Dansyl asparagine is achieved through the reaction of dansyl chloride with L-

asparagine. This reaction, a nucleophilic acyl substitution, targets the primary amino group of

asparagine. The reaction is typically carried out under alkaline conditions (pH 9.5-10) to ensure

the amino group is deprotonated and thus sufficiently nucleophilic to attack the sulfonyl chloride

of the dansyl group[2][3]. The resulting sulfonamide bond is stable to acid hydrolysis, a property

that is exploited in N-terminal amino acid analysis[4].

Table 1: Physicochemical Properties of Dansyl L-Asparagine

Property Value Source

IUPAC Name

(2S)-4-amino-2-[[5-

(dimethylamino)naphthalen-1-

yl]sulfonylamino]-4-

oxobutanoic acid

[1]

Molecular Formula C₁₆H₁₉N₃O₅S [1]

Molecular Weight 365.4 g/mol [1]

CAS Number 1100-23-8 [1]
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Spectroscopic Characteristics: A Fluorescent
Beacon
The dansyl moiety imparts strong fluorescence to the asparagine molecule. The excitation and

emission maxima of dansyl derivatives are sensitive to the polarity of their environment, a

phenomenon known as solvatochromism[5][6]. This property makes Dansyl asparagine a

valuable probe for studying molecular interactions and local environmental changes.

In general, dansyl amino acids exhibit absorption maxima in the UV region, for instance, dansyl

glycine has absorption peaks at 214, 246, and 325 nm[2]. The fluorescence emission is

typically in the green region of the spectrum. For example, the excitation and emission

wavelengths for dansyl glycine are 324 nm and 559 nm, respectively[2]. While specific values

for Dansyl asparagine are not readily available in the searched literature, they are expected to

be in a similar range. The fluorescence quantum yield of dansyl derivatives can vary

significantly depending on the solvent, ranging from low in aqueous solutions to high in

nonpolar organic solvents.

Reactivity and Applications in Research
The reactivity of Dansyl asparagine is primarily centered around the properties of the dansyl

fluorophore and the retained functionalities of the asparagine side chain. This dual nature

allows for its use in a variety of biochemical and analytical applications.

Amino Acid Analysis and Protein Sequencing
Historically, one of the most significant applications of dansylation is in the N-terminal

sequencing of peptides and proteins[4]. The high sensitivity of fluorescence detection allows for

the identification of minute quantities of amino acids. The general workflow involves:

Dansylation: Reaction of the peptide or protein with dansyl chloride.

Hydrolysis: Acid hydrolysis to break the peptide bonds, leaving the stable dansyl-N-terminal

amino acid intact.

Chromatographic Separation: Separation of the dansylated amino acid from the other free

amino acids, typically by high-performance liquid chromatography (HPLC)[2].
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Detection and Identification: Detection of the fluorescent dansylated amino acid and its

identification by comparison to standards.
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Caption: Workflow for N-terminal amino acid analysis using dansylation.

Fluorescent Probing of Molecular Interactions
The sensitivity of the dansyl group's fluorescence to its local environment makes Dansyl
asparagine an excellent probe for studying protein conformation and binding events. Changes

in the fluorescence intensity, emission wavelength, and polarization upon binding to a protein or

other macromolecule can provide valuable information about the binding site's polarity and the

dynamics of the interaction.

Enzyme Assays
Dansyl asparagine can serve as a substrate for enzymes that act on asparagine, such as

asparaginase. The enzymatic conversion of Dansyl asparagine to Dansyl aspartic acid and

ammonia can be monitored by a change in the fluorescence properties of the dansyl group,

providing a continuous and sensitive assay for enzyme activity.

Experimental Protocols
General Protocol for Dansylation of Amino Acids for
HPLC Analysis
This protocol is a generalized procedure for the derivatization of amino acids with dansyl

chloride for subsequent HPLC analysis.
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Materials:

Amino acid standard solution or sample

Dansyl chloride solution (e.g., 1.5 mg/mL in acetone)

Sodium bicarbonate buffer (0.1 M, pH 9.5-10.0)

Solvents for HPLC (e.g., acetonitrile, water, buffer)

Procedure:

To 100 µL of the amino acid solution, add 200 µL of the sodium bicarbonate buffer.

Add 100 µL of the dansyl chloride solution and mix thoroughly.

Incubate the reaction mixture in the dark at an elevated temperature (e.g., 60-80°C) for 30-

60 minutes[7].

After incubation, the reaction can be stopped by adding a quenching agent like ammonium

hydroxide[8].

The sample is then ready for injection into the HPLC system.

HPLC Conditions (Example):

Column: C18 reversed-phase column

Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., phosphate or acetate

buffer) is commonly used.

Detection: Fluorescence detector with excitation and emission wavelengths appropriate for

dansyl derivatives (e.g., Ex: 335 nm, Em: 522 nm)[2].
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Caption: Experimental workflow for HPLC analysis of dansylated amino acids.

Conclusion
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Dansyl asparagine is a powerful tool in the arsenal of biochemists and analytical scientists. Its

inherent fluorescence and the stability of the dansyl-amino acid linkage provide a sensitive and

reliable means for amino acid analysis and protein sequencing. Furthermore, its

environmentally sensitive fluorescence makes it a versatile probe for elucidating the intricacies

of molecular interactions. As advancements in fluorescence spectroscopy and chromatography

continue, the applications of Dansyl asparagine and other dansylated compounds are poised

to expand, offering deeper insights into complex biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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